Cas no 1807293-82-8 (3-Cyano-5-hydroxyisonicotinic acid)

• Product Name: 3-Cyano-5-hydroxyisonicotinic acid
• CAS No: 1807293-82-8
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 4904064
• Update Time: 2025-06-11

3-Cyano-5-hydroxyisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-hydroxyisonicotinic acid

• Inchi： 1S/C7H4N2O3/c8-1-4-2-9-3-5(10)6(4)7(11)12/h2-3,10H,(H,11,12)
• InChI Key： WOKQNMCVFSSXNA-UHFFFAOYSA-N
• SMILES： OC1C=NC=C(C#N)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 0.3
• Topological Polar Surface Area: 94.2

Additional information on 3-Cyano-5-hydroxyisonicotinic acid

Research Brief on 3-Cyano-5-hydroxyisonicotinic acid (CAS: 1807293-82-8): Recent Advances and Applications

3-Cyano-5-hydroxyisonicotinic acid (CAS: 1807293-82-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Cyano-5-hydroxyisonicotinic acid as a scaffold for designing selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The compound's cyano and hydroxy functional groups were found to play a critical role in binding to the kinase active site, as confirmed by X-ray crystallography and molecular docking studies. These findings suggest that 3-Cyano-5-hydroxyisonicotinic acid could serve as a promising starting point for the development of targeted cancer therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the anti-inflammatory properties of 3-Cyano-5-hydroxyisonicotinic acid derivatives. The researchers synthesized a series of analogs and evaluated their ability to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades. Several derivatives showed significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo models. These results underscore the potential of this compound class in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, 3-Cyano-5-hydroxyisonicotinic acid has also been utilized as a versatile building block for the construction of complex heterocyclic systems. A 2022 study in Organic Letters reported a novel one-pot synthesis of pyridopyrimidine derivatives using this compound as a key intermediate. The methodology offered high yields and excellent regioselectivity, making it attractive for industrial-scale applications. Additionally, the compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Despite these promising advances, challenges remain in optimizing the pharmacokinetic properties of 3-Cyano-5-hydroxyisonicotinic acid derivatives. Recent pharmacokinetic studies have identified issues such as low oral bioavailability and rapid metabolism, which may limit their clinical translation. However, ongoing research is addressing these limitations through structural modifications and formulation strategies. For instance, a 2023 patent application disclosed prodrug derivatives of 3-Cyano-5-hydroxyisonicotinic acid designed to improve solubility and absorption.

In conclusion, 3-Cyano-5-hydroxyisonicotinic acid (CAS: 1807293-82-8) represents a valuable chemical entity with diverse applications in drug discovery and synthetic chemistry. Its role as a kinase inhibitor scaffold and anti-inflammatory agent highlights its potential in addressing unmet medical needs. Future research should focus on optimizing its drug-like properties and expanding its therapeutic applications. This compound continues to be a subject of active investigation, and its full potential in the pharmaceutical industry is yet to be realized.